Cas no 1267874-18-9 (4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid)

• Product name: 4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid
• CAS No: 1267874-18-9
• MF: C₇H₅F₃N₂O₃S
• MW: 254.186410665512
• CID: 6303226
• PubChem ID: 82226336

4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7321974
• 1267874-18-9
• 4-methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid
• 4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C7H5F3N2O3S/c1-2-3(4(13)14)16-6(11-2)12-5(15)7(8,9)10/h1H3,(H,13,14)(H,11,12,15)
• InChI Key： KRYLOCBEMGQPCN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 253.99729769g/mol
• Monoisotopic Mass: 253.99729769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid

4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic Acid (CAS No. 1267874-18-9): An Overview of Its Structure, Properties, and Applications

4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid (CAS No. 1267874-18-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are heterocyclic compounds with a wide range of applications in drug discovery and development.

The chemical structure of 4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid is characterized by a thiazole ring substituted with a methyl group at the 4-position and a trifluoroacetamido group at the 2-position. The carboxylic acid functionality at the 5-position adds further complexity and reactivity to the molecule. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the compound, making it an interesting candidate for various biological studies.

Recent research has highlighted the potential of 4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid in several therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid has also been investigated for its antimicrobial activity. Thiazoles are known for their broad-spectrum antimicrobial properties, and this specific compound has demonstrated promising results against both Gram-positive and Gram-negative bacteria. The trifluoromethyl group enhances the lipophilicity of the molecule, facilitating its penetration into bacterial cells and improving its efficacy.

The synthesis of 4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid typically involves a multi-step process that includes the formation of the thiazole ring, introduction of the methyl and trifluoroacetamido groups, and final carboxylation. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the condensation of 2-aminothiophenol with an appropriate aldehyde or ketone to form the thiazole ring, followed by substitution reactions to introduce the desired functional groups.

In terms of physical properties, 4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid is a white crystalline solid with a melting point ranging from 180°C to 185°C. It is soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various analytical techniques and biological assays.

The stability of 4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid is an important consideration for both storage and handling. The compound is generally stable under normal laboratory conditions but should be protected from moisture and light to prevent degradation. It is recommended to store it in a tightly sealed container at room temperature or below.

In conclusion, 4-Methyl-2-(trifluoroacetamido)-1,3-thiazole-5-carboxylic acid (CAS No. 1267874-18-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation in various therapeutic areas. Ongoing research continues to explore its full range of applications and optimize its properties for use in drug development.